![molecular formula C12H19N3 B3242294 4-{5H,6H,7H,8H-imidazo[1,5-a]pyridin-3-yl}piperidine CAS No. 1507588-63-7](/img/structure/B3242294.png)
4-{5H,6H,7H,8H-imidazo[1,5-a]pyridin-3-yl}piperidine
Overview
Description
Imidazo[1,5-a]pyridine is a significant structural component of a large number of agrochemicals and pharmaceuticals . It is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds .
Synthesis Analysis
The synthesis of imidazo[1,5-a]pyridine has been a subject of intense research for numerous decades . A large number of transformations are now available to conveniently access imidazo[1,5-a]pyridine from readily available starting materials . This includes methods involving cyclocondensation, cycloaddition, oxidative cyclization, and transannulation reactions .Molecular Structure Analysis
The molecular structure of imidazo[1,5-a]pyridine involves a five-membered heterocyclic moiety that contains two nitrogen atoms, in which one nitrogen bears a hydrogen atom, and the other is called pyrrole type nitrogen .Chemical Reactions Analysis
Imidazo[1,5-a]pyridine is a significant structural component of a large number of agrochemicals and pharmaceuticals . It has been used in a variety of chemical reactions, including cyclocondensation, cycloaddition, oxidative cyclization, and transannulation reactions .Physical and Chemical Properties Analysis
Imidazo[1,5-a]pyridine is a white or colorless solid that is highly soluble in water and other polar solvents . It shows both acidic and basic properties due to its amphoteric nature .Scientific Research Applications
Pharmacophore Design and Kinase Inhibition
Synthetic compounds with tri- and tetra-substituted imidazole scaffolds, such as 4-{5H,6H,7H,8H-imidazo[1,5-a]pyridin-3-yl}piperidine, are known as selective inhibitors of the p38 mitogen-activated protein (MAP) kinase, which is responsible for the release of proinflammatory cytokines. The literature describes the design, synthesis, and activity studies of these compounds, emphasizing the importance of crystal structures of p38 in complex with small organic ligands for pharmacophore design. Selective inhibitors bind to the ATP pocket, replacing ATP, and show high binding selectivity and potency due to specific interactions with the hydrophobic region and hinge region of the enzyme (Scior, Domeyer, Cuanalo-Contreras, & Laufer, 2011).
Heterocyclic N-Oxide Derivatives in Synthesis and Medicinal Applications
Heterocyclic N-oxide derivatives, including those synthesized from imidazole and indazole, have shown a wide range of functionalities in organic synthesis, catalysis, and medicinal applications. Their utility in forming metal complexes, designing catalysts, and demonstrating various biological activities like anticancer, antibacterial, and anti-inflammatory effects is significant. The review of these compounds provides insights into their potential in advanced chemistry and drug development investigations (Li et al., 2019).
Dipeptidyl Peptidase IV Inhibitors
This compound derivatives may potentially serve as dipeptidyl peptidase IV (DPP IV) inhibitors, offering a therapeutic approach for type 2 diabetes mellitus treatment. This class of inhibitors works by preventing the degradation of incretin molecules, thereby promoting insulin secretion. The review includes a comprehensive classification of DPP IV inhibitor patents, highlighting the chemical diversity and potential for developing new antidiabetic drugs (Mendieta, Tarragó, & Giralt, 2011).
Antibacterial Agents
Fused pyridines, including imidazopyridines, are recognized for their pharmacological activities, such as antibacterial, antifungal, and anti-inflammatory properties. A review of imidazopyridine-based derivatives emphasizes their potential as inhibitors against multi-drug resistant bacterial infections. The focus on the antibacterial profile and structure-activity relationship (SAR) of synthesized derivatives lays the groundwork for developing novel, potent antibacterial agents with minimal side effects (Sanapalli et al., 2022).
Mechanism of Action
The mechanism of action of imidazo[1,5-a]pyridine derivatives is diverse, as they show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities .
Future Directions
Properties
IUPAC Name |
3-piperidin-4-yl-5,6,7,8-tetrahydroimidazo[1,5-a]pyridine | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H19N3/c1-2-8-15-11(3-1)9-14-12(15)10-4-6-13-7-5-10/h9-10,13H,1-8H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IHYHCFBFUDFOCY-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN2C(=CN=C2C3CCNCC3)C1 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H19N3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
205.30 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1507588-63-7 | |
Record name | 4-{5H,6H,7H,8H-imidazo[1,5-a]pyridin-3-yl}piperidine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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